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Compound of Interest

Compound Name: Dodonolide

Cat. No.: B15592279 Get Quote

A comprehensive search of scientific literature and chemical databases for the compound

"dodonolide" has yielded no specific results. This suggests that "dodonolide" may be a novel,

as-yet-unpublished discovery, a proprietary compound not in the public domain, or potentially a

misnomer for a different, known natural product.

While the name "dodonolide" is not associated with any known chemical structure or biological

origin, the suffix "-olide" typically denotes a lactone, a class of organic compounds

characterized by a cyclic ester. Macrolides, a well-known subclass of lactones, are frequently

discovered from marine sources, particularly sponges and tunicates, and often exhibit potent

biological activities.

Marine invertebrates, such as sponges and tunicates, are prolific producers of a vast array of

secondary metabolites, many of which have been developed into therapeutic agents. These

organisms have evolved complex chemical defense mechanisms, leading to the biosynthesis

of structurally unique and biologically active compounds.

Potential Avenues for Investigation
Given the lack of direct information on "dodonolide," researchers interested in this potential

compound might consider the following avenues:

Verification of the Name: The primary step would be to confirm the correct spelling and origin

of the name "dodonolide." It is possible it is a misspelling of a known compound. For

instance, a phonetically similar compound, dukunolide A, has been isolated from the seeds
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of the terrestrial plant Lansium domesticum. However, this is a tetranortriterpenoid and is

structurally distinct from the macrolides commonly found in marine organisms.

Exploration of Related Genera: If the name is associated with a particular genus of marine

organism, for example, the tunicate genus Didemnum or a specific sponge family, a targeted

search of the literature for novel compounds from those sources could be fruitful.

Analysis of Raw Data: If the name "dodonolide" originated from preliminary, unpublished

research, a thorough analysis of the corresponding spectroscopic data (e.g., NMR, mass

spectrometry) would be necessary to elucidate its structure.

The General Process of Natural Product Discovery
The discovery and characterization of a new natural product like the hypothetical "dodonolide"

would typically follow a well-established workflow in natural product chemistry.

Experimental Workflow for Natural Product Discovery
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Generalized Workflow for Natural Product Discovery

Collection of Biological Material
(e.g., Marine Sponge or Tunicate)

Extraction with Organic Solvents

Crude Extract

Bioassay-Guided Fractionation

Chromatographic Separation
(e.g., HPLC, Column Chromatography)

Isolation of Pure Compound

Structure Elucidation
(NMR, MS, X-ray Crystallography) Biological Activity Testing

Total Synthesis

Click to download full resolution via product page

Caption: A typical experimental workflow for the discovery and characterization of a novel

natural product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15592279?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concluding Remarks
While the identity of "dodonolide" remains elusive, the quest for novel bioactive compounds

from nature continues to be a vital area of scientific research. The potential discovery of a new

molecule, whether it be "dodonolide" or another compound, holds the promise of new

therapeutic leads and a deeper understanding of the chemical ecology of our planet's diverse

ecosystems. Researchers are encouraged to re-verify the nomenclature and origin of the

compound of interest to facilitate a more targeted and successful literature search. Should

further details about "dodonolide" emerge, a comprehensive technical guide on its discovery,

origin, and biological properties can be compiled.

To cite this document: BenchChem. [The Enigmatic Dodonolide: A Compound Yet to be
Discovered]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592279#discovery-and-origin-of-the-dodonolide-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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